Cas no 1706453-70-4 (3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo3.2.1octane
• CAS No: 1706453-70-4
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD27937800
• CID: 5171529
• PubChem ID: 72716687
• Update Time: 2025-07-23

3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane, 3-(1H-1,2,3-triazol-1-yl)-
• 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo3.2.1octane

• MDL： MFCD27937800
• Inchi： 1S/C9H14N4/c1-2-8-6-9(5-7(1)11-8)13-4-3-10-12-13/h3-4,7-9,11H,1-2,5-6H2
• InChI Key： ITKAFWORYUYJLA-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC(N1C=CN=N1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo3.2.1octane

Introduction to 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1706453-70-4)

3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane, identified by its CAS number 1706453-70-4, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic azapeptide derivative features a fused triazole ring and an azabicyclo[3.2.1]octane core, making it a promising candidate for further exploration in drug discovery and development.

The compound’s molecular architecture is characterized by its rigid bicyclic framework, which provides stability and potential for diverse biological interactions. The presence of the triazole moiety introduces a nitrogen-rich heterocycle known for its role in various pharmacophores, enhancing the compound’s pharmacological potential. This structural feature is particularly relevant in the context of modern drug design, where triazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane with biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The azabicyclo[3.2.1]octane scaffold, being a conformationally constrained structure, offers a scaffold for designing molecules with enhanced selectivity and reduced off-target effects.

In the realm of medicinal chemistry, the synthesis of 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane has been optimized through multi-step organic reactions involving cyclization and functional group transformations. The introduction of the triazole ring at the C3 position of the bicyclic system has been achieved through nucleophilic substitution reactions, leveraging palladium-catalyzed cross-coupling techniques to ensure high regioselectivity and yield.

The compound’s potential applications extend to the development of novel therapeutic agents targeting complex diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its role as a lead compound for further pharmacological investigation. Additionally, the structural motif of 8-azabicyclo[3.2.1]octane has been explored in peptidomimetics, where it serves as a scaffold to mimic peptide bioactivities while avoiding proteolytic degradation.

Given its unique structural features and biological relevance, 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane represents a significant advancement in the field of drug discovery. Ongoing research efforts are focused on refining synthetic methodologies to improve scalability and exploring its pharmacokinetic properties to ensure therapeutic efficacy in vivo.

The integration of machine learning algorithms into virtual screening campaigns has accelerated the identification of novel derivatives of 1706453-70-4, enabling high-throughput virtual screening against large databases of biological targets. This approach has facilitated the discovery of analogs with enhanced binding affinities and improved pharmacological profiles.

The versatility of triazole-containing compounds in medicinal chemistry underscores their importance as key pharmacophores in drug design. The triazole ring not only contributes to metabolic stability but also participates in hydrogen bonding interactions with biological targets, making it an indispensable component in many lead compounds.

In conclusion, 1706453-70-4 exemplifies the intersection of innovative molecular design and cutting-edge synthetic chemistry. Its unique structural attributes position it as a valuable asset in the quest for novel therapeutics targeting a wide range of diseases.